Cas no 66319-10-6 (3-Thiophenecarboxylic acid, 4-amino-5-propyl-)

3-Thiophenecarboxylic acid, 4-amino-5-propyl- structure
66319-10-6 structure
Product Name:3-Thiophenecarboxylic acid, 4-amino-5-propyl-
CAS No:66319-10-6
MF:C8H11NO2S
MW:185.24344086647
CID:396486
PubChem ID:13286158
Update Time:2025-04-19

3-Thiophenecarboxylic acid, 4-amino-5-propyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylic acid, 4-amino-5-propyl-
    • 4-amino-5-propylthiophene-3-carboxylic acid
    • SCHEMBL3221087
    • DTXSID90534788
    • NWERDHCQVWJODH-UHFFFAOYSA-N
    • 66319-10-6
    • 4-amino-5-propyl-3-thiophenecarboxylic acid
    • Inchi: 1S/C8H11NO2S/c1-2-3-6-7(9)5(4-12-6)8(10)11/h4H,2-3,9H2,1H3,(H,10,11)
    • InChI Key: NWERDHCQVWJODH-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)O)C(=C1CCC)N

Computed Properties

  • Exact Mass: 185.05113
  • Monoisotopic Mass: 185.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 63.32

3-Thiophenecarboxylic acid, 4-amino-5-propyl- Related Literature

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk